Cas no 2649061-14-1 (2-(2-isocyanatoethyl)pyrazolo1,5-apyrimidine)

• Product name: 2-(2-isocyanatoethyl)pyrazolo1,5-apyrimidine
• CAS No: 2649061-14-1
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6093978
• PubChem ID: 165610684

2-(2-isocyanatoethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)pyrazolo1,5-apyrimidine
• 2649061-14-1
• 2-(2-isocyanatoethyl)pyrazolo[1,5-a]pyrimidine
• EN300-1746235

• Inchi： 1S/C9H8N4O/c14-7-10-4-2-8-6-9-11-3-1-5-13(9)12-8/h1,3,5-6H,2,4H2
• InChI Key： NHXALPNHHJDUOG-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-(2-isocyanatoethyl)pyrazolo1,5-apyrimidine

Introduction to 2-(2-Isocyanatoethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2649061-14-1)

2-(2-Isocyanatoethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2649061-14-1) is a highly specialized chemical compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrazolo[1,5-a]pyrimidines, which are known for their unique electronic properties and structural versatility. The presence of the isocyanatoethyl group further enhances its functional diversity, making it a valuable building block in organic synthesis and advanced material development.

The core structure of pyrazolo[1,5-a]pyrimidine is a fused bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. This arrangement creates a rigid and aromatic framework, which is highly desirable in medicinal chemistry for designing bioactive molecules. The substitution at the 2-position with an isocyanatoethyl group introduces additional functionality, enabling the compound to participate in various chemical reactions such as polymerization, cross-linking, and conjugation with other molecules.

Recent advancements in the synthesis and application of 2-(2-isocyanatoethyl)pyrazolo[1,5-a]pyrimidine have been documented in leading scientific journals. Researchers have explored its potential as a precursor for advanced polymers, particularly in the development of high-performance materials for electronic applications. The compound's ability to form stable covalent bonds through its isocyanate group has been leveraged to create lightweight yet durable materials with exceptional thermal and mechanical properties.

In addition to its role in materials science, 2-(2-isocyanatoethyl)pyrazolo[1,5-a]pyrimidine has shown promise in medicinal chemistry. Its unique structure allows for the design of bioactive molecules with potential applications in cancer therapy and anti-inflammatory treatments. Studies have demonstrated that derivatives of this compound can modulate key cellular pathways, making them attractive candidates for drug discovery.

The synthesis of CAS No. 2649061-14-1 involves a multi-step process that combines principles from organic synthesis and catalysis. Modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to enhance the efficiency and scalability of its production. These advancements have made it possible to produce the compound on an industrial scale while maintaining high purity levels.

From an environmental standpoint, researchers have also investigated the eco-friendly aspects of 2-(2-isocyanatoethyl)pyrazolo[1,5-a]pyrimidine. Its biodegradability and compatibility with sustainable manufacturing processes have been assessed, highlighting its potential as a green chemical building block. This aligns with global efforts to develop environmentally responsible materials without compromising on performance.

In conclusion, CAS No. 2649061-14-1, or 2-(2-isocyanatoethyl)pyrazolo[1,5-a]pyrimidine, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future advancements in chemistry and materials science.